Cas no 502651-82-3 (1H-Benzimidazole-1-pentanoic acid)

• Product Name: 1H-Benzimidazole-1-pentanoic acid
• CAS No: 502651-82-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1113132
• Update Time: 2024-07-24

1H-Benzimidazole-1-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-pentanoic acid

• Inchi： 1S/C12H14N2O2/c15-12(16)7-3-4-8-14-9-13-10-5-1-2-6-11(10)14/h1-2,5-6,9H,3-4,7-8H2,(H,15,16)
• InChI Key： SNRZCUMYDKVSQT-UHFFFAOYSA-N
• SMILES： C1N(CCCCC(O)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 218.10562

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 435.4±47.0 °C(Predicted)
• PSA: 55.12
• pka: 4.68±0.10(Predicted)